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Compound of Interest

Compound Name: Centhaquine citrate

CAS No.: 1480809-77-5

Cat. No.: B10860230

Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe and

compliant disposal of Centhaquine citrate, a quinoline derivative. Adherence to these

guidelines will help ensure the safety of laboratory personnel and minimize environmental

impact.

Hazard Profile and Safety Precautions
Centhaquine citrate is classified as causing skin irritation (Category 2), serious eye irritation

(Category 2A), and may cause long-lasting harmful effects to aquatic life (Aquatic Chronic 4).[1]

[2] Therefore, appropriate personal protective equipment (PPE) should be worn when handling

the compound. This includes protective gloves, clothing, and eye/face protection.[1] Handling

should occur in a well-ventilated area to avoid the formation of dust and aerosols.[3]

General Disposal Principles
The disposal of pharmaceutical waste is governed by a framework of regulations designed to

protect public health and the environment.[4] Key principles include the proper segregation of
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waste, thorough documentation, and adherence to federal, state, and local regulations.[5][6]

The U.S. Environmental Protection Agency (EPA) regulates hazardous pharmaceutical waste

under the Resource Conservation and Recovery Act (RCRA).[4][6]

Step-by-Step Disposal Procedure for Centhaquine
Citrate
The following procedure outlines the recommended steps for the disposal of Centhaquine
citrate in a laboratory or research setting.

1. Waste Classification:

Determine if the Centhaquine citrate waste is considered hazardous. While the Safety Data

Sheet (SDS) indicates aquatic toxicity, it is crucial to consult with your institution's

Environmental Health and Safety (EHS) department to confirm its classification under RCRA

guidelines.[7] In cases of uncertainty, it is best practice to treat the waste as hazardous.[6]

2. Segregation:

Properly segregate Centhaquine citrate waste from other laboratory waste streams.[5][6]

Use designated, clearly labeled waste containers. Hazardous pharmaceutical waste is

typically collected in black containers, while non-hazardous pharmaceutical waste is often

collected in blue containers.[8]

3. Containment:

Ensure that the waste container is appropriate for the form of the waste (solid or liquid) and

is securely sealed to prevent leaks or spills.[6]

For unused or expired saleable products still in their original packaging, consider returning

them to the manufacturer or a reverse distributor if possible.[6][9]

4. Labeling and Documentation:

Label the waste container with "Hazardous Waste" (if applicable) and list the contents,

including "Centhaquine citrate."
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Maintain meticulous records of all pharmaceutical waste disposal activities to ensure

compliance and for auditing purposes.[5]

5. Storage:

Store the sealed waste container in a designated, secure area away from incompatible

materials.[2]

6. Disposal:

Incineration is the preferred method for the final disposal of many pharmaceutical wastes,

especially those classified as hazardous.[8][9] Contact your institution's EHS department or a

licensed hazardous waste disposal vendor to arrange for pickup and incineration.[7]

Landfilling of non-hazardous pharmaceutical waste may be an option, but it is generally

discouraged to prevent environmental contamination.[9]

Do not dispose of Centhaquine citrate down the drain or in the regular trash.[8] The aquatic

toxicity of the compound makes this particularly important.[1][2]

Quantitative Data Summary
While specific quantitative disposal parameters for Centhaquine citrate are not readily

available in the provided search results, the following table summarizes general information

pertinent to its handling and safety.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.gicmd.com/blog/effective-methods-for-disposal-of-pharmaceutical-waste-a-guide-to-safe-and-compliant-practices
https://cdn.caymanchem.com/cdn/msds/36929m.pdf
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.hercenter.org/dental/pharma.php
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.hercenter.org/dental/pharma.php
https://www.benchchem.com/product/b10860230/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-centhaquine-citrate-a-procedural-guide
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0026357.pdf
https://cdn.caymanchem.com/cdn/msds/36929m.pdf
https://www.benchchem.com/product/b10860230/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-centhaquine-citrate-a-procedural-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10860230?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value/Information Source

Hazard Classification

Skin Irritation (Category 2),

Serious Eye Irritation

(Category 2A), Aquatic Hazard

(Chronic, Category 4)

[1][2]

Personal Protective Equipment

Protective gloves, eye

protection, face protection,

protective clothing

[1]

First Aid: Skin Contact
Wash with plenty of soap and

water.
[1]

First Aid: Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

[10]

Experimental Protocols
Detailed experimental protocols for the disposal of Centhaquine citrate are not publicly

available. The appropriate disposal method is determined by regulatory guidelines rather than

specific experimental procedures. The key "protocol" is the procedural workflow for waste

management outlined above.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Centhaquine
citrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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